Cas no 1314786-36-1 (2-(1-aminocyclobutyl)benzonitrile)

• Product Name: 2-(1-aminocyclobutyl)benzonitrile
• CAS No: 1314786-36-1
• MF: C₁₁H₁₂N₂
• MW: 172.23
• MDL: MFCD19699959
• CID: 5099291
• PubChem ID: 117276949
• Update Time: 2026-03-03

2-(1-aminocyclobutyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclobutyl)benzonitrile
• Benzonitrile, 2-(1-aminocyclobutyl)-
• EN300-1602442
• MFCD19699959
• SY323081
• D79331
• 1314786-36-1
• BS-43714
• SCHEMBL26917166

• MDL： MFCD19699959
• Inchi： 1S/C11H12N2/c12-8-9-4-1-2-5-10(9)11(13)6-3-7-11/h1-2,4-5H,3,6-7,13H2
• InChI Key： QODMMEKUPJBHNP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1C1(N)CCC1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(1-aminocyclobutyl)benzonitrile

Recent Advances in the Study of 2-(1-Aminocyclobutyl)benzonitrile (CAS: 1314786-36-1) in Chemical Biology and Pharmaceutical Research

2-(1-Aminocyclobutyl)benzonitrile (CAS: 1314786-36-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and other targeted therapies. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's cyclobutylamine moiety and benzonitrile group contribute to its versatility in medicinal chemistry. Recent publications have demonstrated its utility in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of 2-(1-aminocyclobutyl)benzonitrile as a building block for the development of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 2-(1-aminocyclobutyl)benzonitrile. A recent breakthrough involves a palladium-catalyzed cyclization approach that significantly improves yield and purity compared to traditional methods. This advancement, reported in Organic Letters (2024), has important implications for scaling up production while maintaining the compound's stereochemical integrity.

Biological evaluations of derivatives containing the 2-(1-aminocyclobutyl)benzonitrile scaffold have revealed interesting structure-activity relationships. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that modifications to the benzonitrile group can dramatically influence binding affinity to target proteins while maintaining favorable pharmacokinetic properties. These findings are guiding the design of next-generation therapeutic agents with improved selectivity and reduced off-target effects.

In the context of drug discovery, the compound's physicochemical properties have been extensively characterized. Recent computational studies have provided insights into its conformational flexibility and potential for forming stable interactions with biological targets. Molecular dynamics simulations, as described in a 2024 Journal of Chemical Information and Modeling article, suggest that the cyclobutyl ring introduces beneficial strain that enhances binding to certain protein pockets.

The pharmaceutical industry has shown increasing interest in 2-(1-aminocyclobutyl)benzonitrile, with several patents filed in recent years covering its use in various therapeutic applications. Notably, a 2023 patent application by a major pharmaceutical company describes its incorporation into novel TRK kinase inhibitors for cancer treatment, demonstrating improved blood-brain barrier penetration compared to existing drugs in this class.

Looking forward, research directions for 2-(1-aminocyclobutyl)benzonitrile include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a component of covalent inhibitors. Early-stage research presented at the 2024 American Chemical Society National Meeting suggests that the compound's amine group could serve as an effective attachment point for E3 ligase ligands in PROTAC design, opening new avenues for targeted protein degradation therapies.

In conclusion, 2-(1-aminocyclobutyl)benzonitrile (CAS: 1314786-36-1) represents a versatile and pharmacologically interesting scaffold with growing importance in medicinal chemistry. The compound's unique structural features, combined with recent synthetic and biological advancements, position it as a valuable tool for developing innovative therapeutic agents across multiple disease areas. Continued research is expected to further elucidate its full potential in drug discovery and development.